Cas no 62617-40-7 (3-Pyridinecarbonitrile, 4-(dimethylamino)-1,2-dihydro-1-methyl-2-oxo-)

• Product Name: 3-Pyridinecarbonitrile, 4-(dimethylamino)-1,2-dihydro-1-methyl-2-oxo-
• CAS No: 62617-40-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 437952
• PubChem ID: 14148540
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 4-(dimethylamino)-1,2-dihydro-1-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 4-(dimethylamino)-1,2-dihydro-1-methyl-2-oxo-
• 4-(dimethylamino)-1-methyl-2-oxopyridine-3-carbonitrile
• DTXSID60556619
• 4-(Dimethylamino)-1-methyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• 62617-40-7

• Inchi： 1S/C9H11N3O/c1-11(2)8-4-5-12(3)9(13)7(8)6-10/h4-5H,1-3H3
• InChI Key： NUAGETVSKYHRCZ-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C=CN1C)N(C)C

Computed Properties

• Exact Mass: 177.09033
• Monoisotopic Mass: 177.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.3Ų

Experimental Properties

• PSA: 47.34